Cas no 1805250-75-2 (Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate)

• Product Name: Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate
• CAS No: 1805250-75-2
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4863192
• Update Time: 2025-08-05

Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-6(15)3-4-2-5(10)13-7(9(11)12)8(4)14(16)17/h2,9H,3H2,1H3
• InChI Key： SLDCMSKMJZSBHH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate

Comprehensive Overview of Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1805250-75-2)

Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1805250-75-2) is a highly specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and potential biological activities. The presence of functional groups such as bromo, difluoromethyl, and nitro makes it a versatile intermediate in organic synthesis.

In recent years, the demand for nitropyridine-based compounds has surged due to their role in developing novel drug candidates and crop protection agents. Researchers are particularly interested in the difluoromethyl group, as it can enhance the metabolic stability and bioavailability of molecules. The bromo substituent further allows for selective cross-coupling reactions, enabling the construction of complex molecular architectures.

The synthesis of Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate involves multi-step organic transformations, including halogenation, nitration, and esterification. Its CAS No. 1805250-75-2 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. This compound is often referenced in patents related to kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and sustainable agriculture.

From an analytical perspective, Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to confirm its purity and structural integrity. The nitro group contributes to its electron-deficient character, making it a valuable scaffold for designing electron-accepting materials in organic electronics.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to minimize exposure. The growing emphasis on green chemistry has spurred interest in developing eco-friendly synthetic routes for such intermediates, reducing waste and energy consumption.

In the context of drug discovery, Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate has been explored as a building block for small molecule therapeutics. Its structural features align with the pharmacophores of several FDA-approved drugs, particularly those targeting inflammatory and oncological pathways. The integration of computational chemistry tools has further accelerated its optimization for specific biological targets.

For researchers seeking reliable suppliers, CAS No. 1805250-75-2 is listed in major chemical catalogs with detailed specifications. Quality control measures, such as high-performance liquid chromatography (HPLC), ensure batch-to-batch consistency. The compound's stability under various storage conditions makes it a practical choice for long-term research projects.

Looking ahead, the versatility of Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate positions it as a key player in advancing precision medicine and sustainable agrochemicals. Its role in catalysis and material science continues to expand, driven by interdisciplinary collaborations. As synthetic methodologies evolve, this compound is expected to contribute to breakthroughs in bioconjugation and proteolysis-targeting chimeras (PROTACs).

In summary, Methyl 6-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1805250-75-2) exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications underscore the importance of specialty chemicals in addressing global challenges in healthcare and environmental sustainability.